![molecular formula C27H25N3O4S B2868076 2-(((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one CAS No. 1029791-06-7](/img/structure/B2868076.png)
2-(((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one
Description
2-(((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C27H25N3O4S and its molecular weight is 487.57. The purity is usually 95%.
BenchChem offers high-quality 2-(((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
The benzofuro[3,2-d]pyrimidin-4(3H)-one core structure is utilized in the synthesis of electron-transport-type hosts for blue phosphorescent OLEDs . These materials are designed to have high triplet energy and are mixed with other host materials to enhance the external quantum efficiency and reduce efficiency roll-off in OLED devices . This application is crucial for developing displays with low power consumption, high brightness, and color purity.
Antitubercular Agents
Derivatives of benzofuro[3,2-d]pyrimidin-4(3H)-one have been synthesized and evaluated as potential antitubercular agents . Some compounds in this class have shown significant antimycobacterial activity against Mycobacterium tuberculosis, indicating their potential in developing new treatments for tuberculosis .
Hydrogel Monoliths
The thiol-ene coupling of poly(2-oxazoline) hydrogels involves compounds that can be related to the structure of the compound . These hydrogels have potential applications in biomedical fields, such as drug delivery systems and tissue engineering scaffolds.
High Triplet Energy Hosts
The compound’s core structure is used to develop high triplet energy hosts for blue phosphorescent diodes . This application is significant for the creation of efficient blue devices that are essential for full-color display technologies and lighting applications.
Electron Transport Property Control
In the field of electronics, particularly in the development of n-type hosts for electron transport, the benzofuro[3,2-d]pyrimidin-4(3H)-one structure is used to control the LUMO level for electron injection . This is vital for the performance of electronic devices, as it affects the injection and transport of electrons within the material.
Carrier Transport Balance in PhOLEDs
The structure is part of materials that facilitate the control of carrier balance in phosphorescent OLEDs (PhOLEDs) . This helps to widen the exciton recombination zone, enabling superior device performances in terms of efficiency and lifetime.
properties
IUPAC Name |
2-[[5-methyl-2-(3-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N3O4S/c1-16-7-5-8-18(13-16)25-28-21(17(2)33-25)15-35-27-29-23-20-10-3-4-11-22(20)34-24(23)26(31)30(27)14-19-9-6-12-32-19/h3-5,7-8,10-11,13,19H,6,9,12,14-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRAOWOFQMISFIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC(=C(O2)C)CSC3=NC4=C(C(=O)N3CC5CCCO5)OC6=CC=CC=C64 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(((5-methyl-2-(m-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one | |
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